4-nitrobenzaldehyde (2-nitrophenyl)hydrazone

• IUPAC Name: 2-nitro-N-[(E)-(4-nitrophenyl)methylideneamino]aniline
• InChI: InChI=1S/C13H10N4O4/c18-16(19)11-7-5-10(6-8-11)9-14-15-12-3-1-2-4-13(12)17(20)21/h1-9,15H/b14-9+
• InChI Key: BZYSETGTAMPLET-NTEUORMPSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NN=CC2=CC=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]
• Isomeric SMILES: C1=CC=C(C(=C1)N/N=C/C2=CC=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C13H10N4O4
• Molecular Weight: 286.24 g/mol

Description

4-nitrobenzaldehyde (2-nitrophenyl)hydrazone, also known as 2-nitrophenylhydrazone (NPH), is a chemical compound that is widely used in scientific research. It is a yellow crystalline powder that is soluble in organic solvents such as ethanol, methanol, and acetone. NPH is used as a reagent in analytical chemistry, particularly in the determination of carbonyl compounds.

Mechanism of Action

The mechanism of action of NPH involves the formation of a Schiff base intermediate with carbonyl compounds. The Schiff base is then reduced by hydrazine to form NPH. The yellow color of the product is due to the formation of a conjugated system in the molecule.
Biochemical and Physiological Effects:
NPH is not used as a drug and has no known biochemical or physiological effects on humans or animals.

Advantages and Limitations for Lab Experiments

The advantages of using NPH as a reagent in analytical chemistry include its high sensitivity and selectivity for carbonyl compounds. It is also relatively easy to synthesize and handle in the laboratory. However, NPH has some limitations, including its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several potential future directions for the use of NPH in scientific research. One area of interest is the development of new methods for the analysis of carbonyl compounds using NPH. Another area of interest is the use of NPH in the analysis of other types of compounds, such as amino acids and proteins. Additionally, there may be potential applications for NPH in the development of new materials or in catalysis.

Synthesis Methods

NPH can be synthesized by the reaction of 4-nitrobenzaldehyde with hydrazine hydrate in the presence of a catalyst such as acetic acid. The reaction proceeds via the formation of a Schiff base intermediate, which is then reduced by hydrazine to form NPH.

Scientific Research Applications

NPH is used as a reagent in the analysis of carbonyl compounds, particularly in the determination of aldehydes and ketones. It is also used in the analysis of amino acids and proteins. NPH reacts with carbonyl compounds to form a yellow-colored product, which can be detected by UV-Vis spectroscopy.